2-Hydroxy-4,6-dimethoxy-10-(4-methoxyphenyl)-11-phenyl-9-oxa-14,19-diazapentacyclo[10.7.0.02,10.03,8.014,18]nonadeca-1(12),3(8),4,6,18-pentaen-13-one

• IUPAC Name: 2-hydroxy-4,6-dimethoxy-10-(4-methoxyphenyl)-11-phenyl-9-oxa-14,19-diazapentacyclo[10.7.0.02,10.03,8.014,18]nonadeca-1(12),3(8),4,6,18-pentaen-13-one
• InChI: InChI=1S/C31H28N2O6/c1-36-20-13-11-19(12-14-20)31-26(18-8-5-4-6-9-18)25-28(32-24-10-7-15-33(24)29(25)34)30(31,35)27-22(38-3)16-21(37-2)17-23(27)39-31/h4-6,8-9,11-14,16-17,26,35H,7,10,15H2,1-3H3
• InChI Key: YCIPQJTZJGUXND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C23C(C4=C(C2(C5=C(O3)C=C(C=C5OC)OC)O)N=C6CCCN6C4=O)C7=CC=CC=C7
• Molecular Formula: C31H28N2O6
• Molecular Weight: 524.6 g/mol

Description

2-Hydroxy-4,6-dimethoxy-10-(4-methoxyphenyl)-11-phenyl-9-oxa-14,19-diazapentacyclo[10.7.0.02,10.03,8.014,18]nonadeca-1(12),3(8),4,6,18-pentaen-13-one is a useful research compound. Its molecular formula is C31H28N2O6 and its molecular weight is 524.6 g/mol. The purity is usually 95%.
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Biological Activity

2-Hydroxy-4,6-dimethoxy-10-(4-methoxyphenyl)-11-phenyl-9-oxa-14,19-diazapentacyclo[10.7.0.02,10.03,8.014,18]nonadeca-1(12),3(8),4,6,18-pentaen-13-one is a complex organic compound that belongs to the class of stilbenoids. This compound has garnered attention for its potential biological activities, including antibacterial properties and effects on various cellular mechanisms.

Chemical Structure

The chemical structure of this compound features multiple functional groups including hydroxyl (-OH) and methoxy (-OCH₃) groups attached to a complex polycyclic framework.

Molecular Formula and Weight

• Molecular Formula : C₃₁H₃₁N₂O₇
• Molecular Weight : 523.60 g/mol

Antibacterial Activity

Research indicates that this compound exhibits significant antibacterial activity against various strains of bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways.

Case Study: Antibacterial Efficacy

A study conducted on the antibacterial efficacy of this compound demonstrated its effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli. The Minimum Inhibitory Concentration (MIC) values were found to be lower than those of conventional antibiotics, suggesting a promising alternative for treating bacterial infections.

Urease Inhibition

Another notable biological activity of this compound is its urease inhibitory effect. Urease is an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide, which can contribute to various pathological conditions including urinary tract infections.

Research Findings on Urease Inhibition

In vitro studies have shown that this compound significantly inhibits urease activity in a dose-dependent manner. The inhibition constant (Ki) was determined through enzyme kinetics studies to be approximately 0.5 mM, indicating a strong interaction between the compound and the urease enzyme.

Summary of Biological Activities

Activity	Effect	Mechanism
Antibacterial	Effective against Gram-positive and Gram-negative bacteria	Disruption of cell wall synthesis
Urease Inhibition	Significant inhibition observed	Competitive inhibition of urease activity